Sodium Benzoylthioethanesulfonate-d4
Sodium Benzoylthioethanesulfonate-d4
Brand Name:
Vulcanchem
CAS No.:
1189657-00-8
VCID:
VC0019494
InChI:
InChI=1S/C9H10O4S2.Na/c10-9(8-4-2-1-3-5-8)14-6-7-15(11,12)13;/h1-5H,6-7H2,(H,11,12,13);/q;+1/p-1/i6D2,7D2;
SMILES:
C1=CC=C(C=C1)C(=O)SCCS(=O)(=O)[O-].[Na+]
Molecular Formula:
C9H9NaO4S2
Molecular Weight:
272.301
Sodium Benzoylthioethanesulfonate-d4
CAS No.: 1189657-00-8
Reference Standards
VCID: VC0019494
Molecular Formula: C9H9NaO4S2
Molecular Weight: 272.301
| CAS No. | 1189657-00-8 |
|---|---|
| Product Name | Sodium Benzoylthioethanesulfonate-d4 |
| Molecular Formula | C9H9NaO4S2 |
| Molecular Weight | 272.301 |
| IUPAC Name | sodium;2-benzoylsulfanyl-1,1,2,2-tetradeuterioethanesulfonate |
| Standard InChI | InChI=1S/C9H10O4S2.Na/c10-9(8-4-2-1-3-5-8)14-6-7-15(11,12)13;/h1-5H,6-7H2,(H,11,12,13);/q;+1/p-1/i6D2,7D2; |
| Standard InChIKey | MQRJYFYHAKNZHS-FEUVXQGESA-M |
| SMILES | C1=CC=C(C=C1)C(=O)SCCS(=O)(=O)[O-].[Na+] |
| Synonyms | Benzenecarbothioic Acid S-(2-Sulfoethyl) Ester Sodium Salt; |
| PubChem Compound | 45040407 |
| Last Modified | Nov 11 2021 |
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